Cas no 1341300-86-4 (3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone)

3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone structure
1341300-86-4 structure
Product Name:3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone
CAS No:1341300-86-4
MF:C10H9Br2NO
MW:318.992561101913
CID:2134791
Update Time:2023-11-19

3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone
    • 3-bromo-1-(4-bromophenyl)pyrrolidin-2-one
    • CID 63787702
    • 2-Pyrrolidinone, 3-bromo-1-(4-bromophenyl)-
    • Inchi: 1S/C10H9Br2NO/c11-7-1-3-8(4-2-7)13-6-5-9(12)10(13)14/h1-4,9H,5-6H2
    • InChI Key: QUUGICKQIQTLKC-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C2C=CC(=CC=2)Br)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Density: 1.865±0.06 g/cm3(Predicted)
  • Boiling Point: 462.4±40.0 °C(Predicted)
  • pka: -2.35±0.40(Predicted)

3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone Pricemore >>

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